Cas no 793731-95-0 (Benzamide, 3-(aminosulfonyl)-4-chloro-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-)

• Product Name: Benzamide, 3-(aminosulfonyl)-4-chloro-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-
• CAS No: 793731-95-0
• MF: C₁₄H₁₆ClN₃O₃S
• MW: 341.813140869141
• MDL: MFCD06365320
• CID: 3162931
• PubChem ID: 2567983
• Update Time: 2025-05-22

Benzamide, 3-(aminosulfonyl)-4-chloro-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-(aminosulfonyl)-4-chloro-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-
• SMR000589258
• 4-Chloro-N-[(1,5-dimethylpyrrol-2-yl)methyl]-3-sulfamoyl-benzamide
• MrgX1-Activator-1
• DTXSID001324984
• Z31570360
• 4-chloro-N-[(1,5-dimethylpyrrol-2-yl)methyl]-3-sulfamoylbenzamide
• ZINC03447830
• HMS2857G20
• CS-0201129
• AS-50487
• C14H16ClN3O3S
• PB38150
• HMS1775E21
• 793731-95-0
• CHEMBL1475333
• 4-chloro-N-((1,5-dimethyl-1H-pyrrol-2-yl)methyl)-3-sulfamoylbenzamide
• AKOS025291376
• MLS001175878

• MDL： MFCD06365320
• Inchi： 1S/C14H16ClN3O3S/c1-9-3-5-11(18(9)2)8-17-14(19)10-4-6-12(15)13(7-10)22(16,20)21/h3-7H,8H2,1-2H3,(H,17,19)(H2,16,20,21)
• InChI Key： CCCUCFFNMWDEOF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(N)(=O)=O)C(NCC1=CC=C(C)N1C)=O

Computed Properties

• Exact Mass: 341.0600902g/mol
• Monoisotopic Mass: 341.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 103Ų

Additional information on Benzamide, 3-(aminosulfonyl)-4-chloro-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-

Benzamide, 3-(aminosulfonyl)-4-chloro-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]- (CAS No. 793731-95-0): A Comprehensive Overview

The compound Benzamide, 3-(aminosulfonyl)-4-chloro-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]- (commonly referred to as CAS No. 793731-95-0) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound belongs to the class of benzamides, which are widely used in drug design due to their versatile chemical properties and potential bioactivity. The structure of this compound is characterized by a benzene ring substituted with an aminosulfonyl group at position 3, a chlorine atom at position 4, and an N-substituted pyrrole methyl group. These structural features contribute to its unique chemical and biological properties.

Recent studies have highlighted the potential of Benzamide, 3-(aminosulfonyl)-4-chloro-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]- as a promising candidate in the development of novel therapeutic agents. The aminosulfonyl group is known to enhance solubility and stability, while the pyrrole moiety introduces additional flexibility and potential for hydrogen bonding. These attributes make the compound suitable for targeting various biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most notable advancements in the research of this compound involves its role in inhibiting key enzymes involved in cellular signaling. For instance, studies have demonstrated that Benzamide, 3-(aminosulfonyl)-4-chloro-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]- exhibits potent inhibitory activity against tyrosine kinases, which are critical players in cancer progression. This finding underscores its potential as an anti-cancer agent with high specificity and efficacy.

In addition to its enzymatic inhibition properties, this compound has also been explored for its anti-inflammatory effects. Research indicates that it can modulate the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This dual functionality makes it a versatile candidate for developing multi-targeted therapies that address both inflammatory diseases and cancer.

The synthesis of Benzamide, 3-(aminosulfonyl)-4-chloro-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]- involves a series of intricate chemical reactions that require precise control over reaction conditions. The process typically begins with the preparation of intermediates such as chlorobenzoic acid derivatives, followed by coupling reactions to introduce the aminosulfonyl and pyrrole groups. The final product is purified through chromatographic techniques to ensure high purity and consistency.

From a structural standpoint, the compound's stability is influenced by its substituents. The chlorine atom at position 4 contributes to electronic effects that stabilize the molecule while enhancing its lipophilicity. The pyrrole ring introduces steric hindrance and additional conjugation pathways, which further modulate its chemical reactivity and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of Benzamide, 3-(aminosulfonyl)-4-chloro-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-. Molecular docking studies suggest that it has favorable binding affinities for several drug targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These insights are crucial for optimizing its pharmacological properties before advancing into preclinical trials.

In conclusion, Benzamide, 3-(aminosulfonyl)-4-chloro-N-[(1,5-dimethyl-1H-pyrrol